2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H20N4O2/c1-9-5-6-13(10(2)7-9)19-14(21)8-20-15(22)11(3)12(4)18-16(20)17/h5-7H,8H2,1-4H3,(H2,17,18)(H,19,21)
• InChI Key: JQAZHIVWUHMCAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(=C(N=C2N)C)C)C
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• CAS No.: 1251575-05-9

Description

2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.362. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science

One area of application involves the synthesis and characterization of novel organic compounds. For instance, studies have demonstrated the solvent-free synthesis of pyrimidine derivatives, utilizing similar compounds as starting materials or intermediates. These synthesis processes often employ catalysts to facilitate the reaction and produce compounds with potential applications in material science due to their unique structural properties. The characterization of these newly synthesized compounds typically involves various analytical techniques such as IR, NMR, and mass spectral studies, providing detailed insights into their molecular structures (Aggarwal et al., 2014).

Biological Evaluation

Another significant application lies in the biological evaluation of pyrimidine derivatives for their antimicrobial and cytotoxic activities. Various studies have synthesized compounds structurally related to "2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2,4-dimethylphenyl)acetamide" and tested them against a range of bacterial and fungal pathogens. Preliminary results often reveal moderate to significant antibacterial and antifungal activities, with some compounds showing potential as lead molecules for further development into antimicrobial agents (Hossan et al., 2012).

Anticonvulsant and Anti-inflammatory Applications

Additionally, derivatives of similar compounds have been investigated for their anticonvulsant and anti-inflammatory potential. For example, studies involving the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have indicated moderate anticonvulsant activity, suggesting the therapeutic potential of these compounds in treating seizures and related neurological disorders (Severina et al., 2020).

Anticancer Activity

Research has also extended to the exploration of pyrimidine derivatives for anticancer activity. Compounds synthesized from pyrimidine bases have been evaluated for their ability to inhibit key enzymes involved in cancer cell proliferation. The structural modifications and biological evaluations aim to identify potent inhibitors that could serve as candidates for anticancer drug development (Su et al., 1986).